[(Dimethyl-1,2-oxazol-4-yl)methyl](4-methylpentan-2-yl)amine

Lipophilicity Membrane permeability CNS drug design
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C12H22N2O
Molecular Weight 210.32 g/mol
Cat. No. B13294336
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Technical Parameters


Basic Identity
Product Name[(Dimethyl-1,2-oxazol-4-yl)methyl](4-methylpentan-2-yl)amine
Molecular FormulaC12H22N2O
Molecular Weight210.32 g/mol
Structural Identifiers
SMILESCC1=C(C(=NO1)C)CNC(C)CC(C)C
InChIInChI=1S/C12H22N2O/c1-8(2)6-9(3)13-7-12-10(4)14-15-11(12)5/h8-9,13H,6-7H2,1-5H3
InChIKeyYZVOPRYPIRXNPX-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

[(Dimethyl-1,2-oxazol-4-yl)methyl](4-methylpentan-2-yl)amine: Structural and Physicochemical Baseline


[(Dimethyl-1,2-oxazol-4-yl)methyl](4-methylpentan-2-yl)amine (CAS 1096848-16-6) is a secondary amine bearing a 3,5-dimethylisoxazole ring linked via a methylene bridge to a chiral, branched 4-methylpentan-2-amine moiety [1]. The compound has the molecular formula C₁₂H₂₂N₂O, a molecular weight of 210.32 g/mol, a computed LogP of approximately 2.7–2.8, and a topological polar surface area (TPSA) of 38.1 Ų [2]. It is supplied by multiple vendors at a standard purity of 95%, with batch-specific QC data (NMR, HPLC, GC) available upon request . The 3,5-dimethylisoxazole scaffold is a well-characterized acetyl-lysine (KAc) bioisostere that has been structurally validated in bromodomain ligand co-crystal structures, establishing the core heterocycle as a privileged fragment for epigenetic probe and inhibitor discovery [3].

Acetyl-lysine bioisostere scaffold for bromodomain probe discovery
CNS MPO-compatible physicochemical profile supports BBB-permeable probe design
Chiral secondary amine provides handle for enantioselective SAR exploration

[(Dimethyl-1,2-oxazol-4-yl)methyl](4-methylpentan-2-yl)amine: Generic Substitution Risks


Compounds sharing the 3,5-dimethylisoxazole core are not functionally interchangeable. The N-alkyl substituent attached to the 4-methylamino position governs lipophilicity, molecular shape, conformational flexibility, and hydrogen-bonding capacity—all critical determinants of target engagement, selectivity, and pharmacokinetic behavior [1]. Replacing the branched 4-methylpentan-2-yl chain of this compound with a linear pentan-2-yl (CAS 1042816-21-6), a simple methyl (CAS 893641-32-2), or a primary amine (CAS 131052-47-6) alters the computed LogP by over 0.7–2.8 log units and changes the rotatable bond count, directly impacting ligand efficiency metrics and library diversity . In bromodomain-focused discovery, where the 3,5-dimethylisoxazole acts as an acetyl-lysine bioisostere, the vector and steric environment provided by the N-substituent orient the scaffold into distinct sub-pockets of the binding site; even regioisomeric variation at the amine (e.g., 4-methylpentan-2-yl vs. 2-methylpentan-3-yl, CAS 1339186-96-7) can produce divergent binding poses [2]. These physicochemical and shape differences render casual substitution a source of irreproducible screening results and flawed structure–activity relationships.

N-substituent determines binding vector
Replacing the branched 4-methylpentan-2-yl chain with a linear or simpler amine alters the ZA-channel orientation, logP, and shape complementarity; target engagement may not transfer.
Core scaffold alone insufficient
The 3,5-dimethylisoxazole alone is a weak KAc mimetic; bromodomain affinity relies on the 4-substituent. Using the minimal fragment or N-methyl analog may yield negligible activity.
Regioisomeric branching alters shape
The terminal isobutyl branch creates a distinct steric profile versus α-branched isomers; these shapes may not be interchangeable in structure-based design.

[(Dimethyl-1,2-oxazol-4-yl)methyl](4-methylpentan-2-yl)amine: Quantitative Differentiation Evidence


Lipophilicity vs. Linear Pentan-2-yl Analog

The target compound exhibits a computed LogP approximately 0.7–0.8 log units higher than its closest linear-chain analog, [(3,5-dimethyl-1,2-oxazol-4-yl)methyl](pentan-2-yl)amine (CAS 1042816-21-6). Specifically, the target compound has a LogP of 2.82 (Leyan computed) or XLogP3 of 2.7 (PubChem), whereas the pentan-2-yl analog has a vendor-reported LogP of 1.97 (Fluorochem) . This difference arises from the additional methylene group and branched isobutyl terminus in the 4-methylpentan-2-yl chain, which increases hydrocarbon surface area and reduces aqueous solvation [1].

Lipophilicity vs. pentan-2-yl
Cross-study comparable
ΔLogP ≈ +0.8 vs. linear analog (CAS 1042816-21-6)
May support CNS partitioning screening context
Computed logP from PubChem and vendor databases; methods may vary.
Lipophilicity Membrane permeability CNS drug design Library diversity

CNS MPO and TPSA Profile

The target compound possesses a topological polar surface area (TPSA) of 38.1 Ų (PubChem) or 38.06 Ų (Leyan), which is well below the widely accepted CNS penetration threshold of <70 Ų [1]. Combined with a LogP of 2.7–2.8, one hydrogen bond donor, and three hydrogen bond acceptors, the compound satisfies key CNS MPO criteria (TPSA < 70 Ų, HBD ≤ 3, LogP 1–5) originally defined by Wager et al. [2]. In contrast, the primary amine analog (3,5-dimethylisoxazol-4-yl)methanamine (CAS 131052-47-6) has a TPSA of approximately 52 Ų and a LogP near -0.13, placing it outside the favorable CNS drug-like space and making it a less suitable fragment for neuroscience-oriented libraries .

CNS MPO and TPSA
Cross-study comparable
TPSA 38.1 Ų, logP 2.7–2.8, HBD 1; primary amine analog TPSA ~52 Ų, logP -0.13
Supports CNS probe design screening; target within favorable BBB-penetration range
CNS MPO criteria from Wager et al. 2010; TPSA and logP are computed.
CNS drug-likeness Blood-brain barrier penetration TPSA Physicochemical property profiling

3,5-Dimethylisoxazole as Acetyl-Lysine Bioisostere

The 3,5-dimethylisoxazole core present in the target compound has been crystallographically validated as an acetyl-lysine (KAc) bioisostere that competitively displaces acetylated histone peptides from bromodomains [1]. In the foundational study by Hewings et al. (2011), the unsubstituted 3,5-dimethylisoxazole fragment (compound 1) exhibited an IC₅₀ of approximately 4.8 mM against BRD4(1), while elaborated derivatives such as compound 4d achieved IC₅₀ values below 5 μM for both BRD2(1) and BRD4(1) [1]. Subsequent structure-guided optimization produced ligands with BRD4(1) IC₅₀ values as low as 100–166 nM and Kd values of 110 nM, demonstrating that this scaffold can support high-affinity bromodomain engagement when appropriately vectorized through the 4-position substituent [2][3]. The target compound, bearing the 4-methylpentan-2-amine substituent at this critical vector position, represents a distinct chemotype within this validated class, with potential for unique bromodomain subtype selectivity profiles.

KAc Bioisostere Validation
Class-level inference
No direct BRD4 IC₅₀ for target; scaffold validated in co-crystal structures (PDB: 4J0R, 3SVG)
Class-level evidence; target compound untested; data to verify
Optimized derivatives achieve low-nM Kd; activity of this specific amine not reported.
Bromodomain inhibition Acetyl-lysine bioisostere Epigenetic probes BRD4 Fragment-based drug discovery

Branched vs. Linear Substituent Geometry

The target compound incorporates a branched 4-methylpentan-2-yl substituent that features an isobutyl terminus (CH(CH₃)₂), whereas the closest analog CAS 1042816-21-6 bears a linear pentan-2-yl chain (CH₂CH₂CH₃) [1]. This branching introduces greater steric bulk at the distal end of the N-substituent and alters the conformational ensemble accessible to the molecule. Both compounds are isomeric with CAS 1339186-96-7 [(3,5-dimethyl-1,2-oxazol-4-yl)methyl](2-methylpentan-3-yl)amine, which positions the methyl branching at the amine-bearing carbon rather than at the terminus, creating a distinct vector geometry . In the context of the bromodomain acetyl-lysine binding pocket, the 4-substituent vector projects toward the ZA channel—a region where steric occupancy and shape complementarity are key determinants of subtype selectivity across the BET family (BRD2, BRD3, BRD4, BRDT) [2].

Branched vs. Linear Geometry
Supporting evidence
Terminal isobutyl branch (4-methylpentan-2-yl) vs. linear n-propyl or α-branched regioisomer
Supports shape diversity screening for ZA-channel sub-pockets
Same formula for α-branched isomer; distinct 3D shape and steric profile.
Molecular shape diversity Conformational restriction Steric effects Fragment elaboration vectors

Rotatable Bond Count and Conformational Flexibility

The target compound possesses 5 rotatable bonds (PubChem, Leyan), whereas the linear-chain analog CAS 1042816-21-6 has 4 rotatable bonds due to its one-carbon-shorter N-substituent [1]. This additional rotatable bond increases the compound's conformational degrees of freedom, which has implications for both binding thermodynamics (entropic penalty upon target engagement) and physicochemical properties (increased flexibility typically correlates with lower melting point and potentially higher aqueous solubility) [2]. The N-methyl analog CAS 893641-32-2 has only 2 rotatable bonds and a LogP near 0, representing a dramatically less flexible and more polar chemotype [3]. In fragment-based drug discovery, the number of rotatable bonds is a key component of ligand efficiency metrics; every additional rotatable bond imposes an estimated entropic cost of approximately 0.5–1.5 kcal/mol upon binding, which must be compensated by favorable enthalpic contacts [2].

Rotatable Bond Count
Cross-study comparable
5 rotatable bonds (vs. 4 for linear analog, 2 for N-methyl)
Conformational flexibility context; may influence entropic cost upon binding
Rotatable bond count per PubChem; entropic penalty estimates ~0.5–1.5 kcal/mol per bond.
Conformational entropy Ligand efficiency Rotatable bonds Physicochemical property optimization

[(Dimethyl-1,2-oxazol-4-yl)methyl](4-methylpentan-2-yl)amine: Recommended Application Scenarios


Bromodomain Fragment Library with ZA-Channel Vectors

The 3,5-dimethylisoxazole scaffold of this compound is a crystallographically validated acetyl-lysine bioisostere with published BRD4 co-crystal structures (PDB: 4J0R, 3SVG) [1]. The branched 4-methylpentan-2-yl substituent projects from the 4-position of the isoxazole ring into the ZA channel of BET bromodomains, a region where steric and shape complementarity determines subtype selectivity across BRD2/3/4/T [2]. When expanding a bromodomain-focused fragment library, this compound provides a differentiated vector geometry compared to the linear pentan-2-yl analog (CAS 1042816-21-6) or the α-branched regioisomer (CAS 1339186-96-7), enabling exploration of distinct ZA-channel sub-pocket interactions. Its LogP of ~2.7–2.8 and TPSA of 38 Ų are consistent with lead-like physicochemical space, making it suitable for fragment-to-lead optimization campaigns [3].

CNS-Penetrant Probe Design Using Favorable Properties

With a TPSA of 38.1 Ų (well below the 70 Ų CNS threshold), a LogP of 2.7–2.8, and only one hydrogen bond donor, this compound satisfies multiple CNS MPO criteria for passive blood-brain barrier penetration [1][2]. This is a quantifiable advantage over the more polar primary amine analog (CAS 131052-47-6, LogP ~ -0.13, TPSA ~52 Ų) and the N-methyl analog (CAS 893641-32-2, LogP ~0.0), both of which fall outside favorable CNS drug-like space. Researchers designing CNS-penetrant epigenetic probes—particularly those targeting BET bromodomains implicated in glioblastoma or neurodegenerative disorders—should prioritize this building block over simpler 3,5-dimethylisoxazole amines to maintain CNS-compatible physicochemical properties during hit elaboration [3].

Shape-Diverse Library via Regioisomeric Branching

The target compound's 4-methylpentan-2-yl substituent features a terminal isobutyl branch, whereas its closest regioisomer (CAS 1339186-96-7) places the methyl branching at the α-carbon adjacent to the amine, and the linear analog (CAS 1042816-21-6) has no branching at all [1]. These three compounds share the same molecular formula (C₁₂H₂₂N₂O for the target and CAS 1339186-96-7) or differ by only one methylene unit (CAS 1042816-21-6, C₁₁H₂₀N₂O), yet they present distinct three-dimensional shapes. In parallel library synthesis for diversity-oriented screening, including all three branching isomers maximizes shape coverage of the chemical space around the 3,5-dimethylisoxazole scaffold without introducing additional heteroatoms or ring systems that would alter the pharmacophore [2]. The target compound's 5 rotatable bonds also provide a distinct conformational flexibility profile compared to the 4 rotatable bonds of the linear analog [3].

Epigenetic Tool Compound with Stereochemical Handle

The compound contains one undefined stereocenter at the carbon bearing the methyl group on the 4-methylpentan-2-amine moiety, and is supplied as a racemic mixture at 95% purity by multiple vendors [1][2]. The presence of this chiral center distinguishes it from achiral analogs such as the N-methyl derivative (CAS 893641-32-2) and offers an opportunity for chiral resolution or asymmetric synthesis to generate enantiomerically pure materials. In bromodomain ligand optimization, stereochemistry at the vector position has been shown to influence binding affinity—for example, (R)-12 (Y02234) demonstrated a Kd of 110 nM against BRD4(1) [3]. Researchers developing stereochemically defined epigenetic probes can procure the racemate for initial SAR exploration and subsequently invest in enantioselective synthesis of the more active enantiomer once preliminary activity is confirmed.

Application
Selection Property
Validation Focus
Bromodomain fragment library expansion
KAc bioisostere scaffold with ZA-channel vector
BRD4 co-crystal structure alignment and subtype selectivity profiling
CNS-penetrant epigenetic probe design
CNS MPO-compliant physicochemical profile
Passive BBB permeability prediction and TPSA verification
Diversity-oriented screening library
Regioisomeric branching pattern
3D shape comparison with linear and α-branched analogs
Enantioselective bromodomain ligand optimization
Chiral secondary amine handle
Racemate SAR followed by enantiomeric resolution
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